Cas no 267-66-3 (Benzo[1,2-d:5,4-d']diisothiazole)
267-66-3 structure
Product Name:Benzo[1,2-d:5,4-d']diisothiazole
CAS No:267-66-3
MF:C8H4N2S2
MW:192.260758399963
CID:3926059
PubChem ID:12394135
Update Time:2025-04-22
Benzo[1,2-d:5,4-d']diisothiazole Chemical and Physical Properties
Names and Identifiers
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- Benzo[1,2-d:5,4-d']diisothiazole
- Benzo[1,2-d:5,4-d']diisothiazole (8CI,9CI)
- 267-66-3
- Benzo(1,2-d:5,4-d')diisothiazole
- DTXSID101301129
- Benzo[1,2-d:5,4-da(2)]diisothiazole
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- Inchi: 1S/C8H4N2S2/c1-5-3-9-11-7(5)2-8-6(1)4-10-12-8/h1-4H
- InChI Key: IUGVDEFUBPLLGO-UHFFFAOYSA-N
- SMILES: S1C2=CC3SN=CC=3C=C2C=N1
Computed Properties
- Exact Mass: 191.98159048Da
- Monoisotopic Mass: 191.98159048Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 82.3Ų
Benzo[1,2-d:5,4-d']diisothiazole Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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